(Z)-N-(3-allyl-5,6-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-4-cyanobenzamide

• IUPAC Name: 4-cyano-N-(5,6-dimethoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C20H17N3O3S/c1-4-9-23-15-10-16(25-2)17(26-3)11-18(15)27-20(23)22-19(24)14-7-5-13(12-21)6-8-14/h4-8,10-11H,1,9H2,2-3H3
• InChI Key: QIRJHLCRTPMYKM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N(C(=NC(=O)C3=CC=C(C=C3)C#N)S2)CC=C)OC
• Molecular Formula: C20H17N3O3S
• Molecular Weight: 379.4 g/mol

Description

This compound is a derivative of benzo[d]thiazol-2(3H)-one, which is a heterocyclic compound. It has an allyl group, two methoxy groups, and a cyanobenzamide moiety attached to the benzo[d]thiazol-2(3H)-one core.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, similar compounds have been synthesized through various methods. For instance, 1,2,3-triazole derivatives of 6-bromobenzo[d]thiazol-2(3H)-one have been synthesized by 1,3-dipolar cycloaddition with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzo[d]thiazol-2(3H)-one core, with various functional groups attached. The exact structure would need to be determined through techniques such as X-ray crystallography.

Scientific Research Applications

Anticancer Properties

• Research suggests that this compound exhibits potential anticancer activity. .

Insecticidal Properties

• .

Crystallography and Structural Studies

• .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some benzo[d]thiazol-2(3H)-one derivatives have shown cytotoxic and antibacterial activities.

Future Directions

Future research could explore the synthesis, characterization, and potential applications of this compound. Given the biological activity of similar compounds, it could be of interest in fields like medicinal chemistry.